Cas no 1803592-38-2 ((4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride)
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- (4-Fluoro-2-methoxyphenyl)hydrazine Dihydrochloride
- (4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride
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(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F600953-10mg |
(4-Fluoro-2-methoxyphenyl)hydrazine Dihydrochloride |
1803592-38-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F600953-50mg |
(4-Fluoro-2-methoxyphenyl)hydrazine Dihydrochloride |
1803592-38-2 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | F600953-100mg |
(4-Fluoro-2-methoxyphenyl)hydrazine Dihydrochloride |
1803592-38-2 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-179637-0.05g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 0.05g |
$212.0 | 2023-09-19 | |
| Enamine | EN300-179637-0.1g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 0.1g |
$317.0 | 2023-09-19 | |
| Enamine | EN300-179637-0.25g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 0.25g |
$452.0 | 2023-09-19 | |
| Enamine | EN300-179637-0.5g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 0.5g |
$713.0 | 2023-09-19 | |
| Enamine | EN300-179637-1.0g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 1g |
$914.0 | 2023-06-08 | |
| Enamine | EN300-179637-2.5g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 2.5g |
$1791.0 | 2023-09-19 | |
| Enamine | EN300-179637-5.0g |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride |
1803592-38-2 | 95% | 5g |
$2650.0 | 2023-06-08 |
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride
Introduction to (4-fluoro-2-methoxyphenyl)hydrazine Dihydrochloride (CAS No. 1803592-38-2)
(4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1803592-38-2, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of both a fluoro and methoxy substituent on a phenyl ring, make it a versatile building block for designing novel therapeutic agents.
The< strong>fluoro group in the molecule imparts unique electronic and steric properties, which can influence the reactivity and binding affinity of the resulting drug candidates. In recent years, the incorporation of fluorine into pharmaceuticals has been extensively studied due to its ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. The< strong>methoxy group, on the other hand, contributes to the molecule's solubility and can serve as a site for further functionalization during drug development.
In the realm of medicinal chemistry, (4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride has been explored as a precursor for various pharmacologically relevant compounds. For instance, its hydrazine moiety can react with carbonyl compounds to form hydrazones, which are known to exhibit diverse biological activities. These hydrazones have been investigated for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (4-fluoro-2-methoxyphenyl)hydrazine derivatives with target proteins with high accuracy. This has facilitated the rational design of molecules with improved pharmacokinetic profiles and reduced side effects. Studies have shown that compounds derived from this scaffold can interact with enzymes such as kinases and phosphodiesterases, making them promising candidates for therapeutic intervention.
The dihydrochloride salt form of (4-fluoro-2-methoxyphenyl)hydrazine enhances its solubility in aqueous solutions, which is crucial for formulation development and biological studies. This property allows for easier administration via oral or intravenous routes, improving patient compliance and therapeutic efficacy. Furthermore, the stability of the dihydrochloride salt under various storage conditions makes it a reliable reagent for both laboratory research and industrial-scale synthesis.
Current research is focused on expanding the applications of (4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride by exploring novel synthetic pathways and reaction conditions. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the phenyl ring, leading to a library of structurally diverse derivatives. These derivatives are then screened for their biological activity using in vitro and in vivo models.
The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process of identifying promising candidates from large compound libraries. By leveraging data-driven approaches, researchers can predict the potential success of new molecules based on their structural features and known biological activities. This has led to more efficient use of resources and faster development timelines for novel therapeutics.
In conclusion, (4-fluoro-2-methoxyphenyl)hydrazine dihydrochloride (CAS No. 1803592-38-2) is a multifaceted compound with significant potential in pharmaceutical innovation. Its unique structural attributes and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation drugs that address unmet medical needs.
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